Cas no 64359-56-4 (2,4(1H,3H)-Pyrimidinedithione, 1,3-dimethyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedithione, 1,3-dimethyl-
• CAS No: 64359-56-4
• MF: C₆H₈N₂S₂
• MW: 172.271118164063
• CID: 1677839
• PubChem ID: 817197
• Update Time: 2025-04-21

2,4(1H,3H)-Pyrimidinedithione, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedithione, 1,3-dimethyl-
• 1,3-dimethylpyrimidine-2,4(1H,3H)-dithione
• 1,3-dimethylpyrimidine-2,4-dithione
• 64359-56-4
• AKOS006274714
• AC-907/25004579

• Inchi： 1S/C6H8N2S2/c1-7-4-3-5(9)8(2)6(7)10/h3-4H,1-2H3
• InChI Key： FZDDINAXVQRZHF-UHFFFAOYSA-N
• SMILES： S=C1N(C)C=CC(N1C)=S

Computed Properties

• Exact Mass: 172.01304
• Monoisotopic Mass: 172.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 6.48